Cas no 309279-87-6 (1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 309279-87-6
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.358622074127
• CID: 6365392
• PubChem ID: 557681
• Update Time: 2025-08-04

1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide
• 4-Piperidinecarboxamide, 1-[(4-methylphenyl)sulfonyl]-
• Z33545740
• SCHEMBL8290497
• SR-01000525893-1
• 1-tosylpiperidine-4-carboxamide
• F1677-0250
• AKOS000676760
• 1-[(4-Methylphenyl)sulfonyl]-4-piperidinecarboxamide #
• 1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• AP-263/34462064
• SR-01000525893
• 309279-87-6
• Oprea1_091737
• VU0489438-1
• 1-((4-methylphenyl)sulfonyl)piperidine-4-carboxamide
• Oprea1_045147
• MKLKAEFDIVQLTD-UHFFFAOYSA-N
• Piperidine-4-carboxamide, 1-(4-methylphenylsulfonyl)-

• Inchi： 1S/C13H18N2O3S/c1-10-2-4-12(5-3-10)19(17,18)15-8-6-11(7-9-15)13(14)16/h2-5,11H,6-9H2,1H3,(H2,14,16)
• InChI Key： MKLKAEFDIVQLTD-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 282.10381361g/mol
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Melting Point: 212-215 °C (decomp)
• Boiling Point: 509.3±60.0 °C(Predicted)
• pka: 16.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

Introduction to 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 309279-87-6)

1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 309279-87-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides and piperidine derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide features a piperidine ring substituted with a 4-methylbenzenesulfonyl group at the N-position and a carboxamide moiety at the 4-position. This unique arrangement contributes to its distinct chemical properties, making it a valuable scaffold for drug discovery and development. The presence of both sulfonamide and amide functional groups enhances its solubility in polar solvents and facilitates interactions with biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in sulfonamide-containing compounds due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The incorporation of a piperidine ring into the sulfonamide framework often improves metabolic stability and bioavailability, making such derivatives more suitable for clinical applications.

1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide has been extensively studied in academic and industrial research settings for its potential as an intermediate in the synthesis of more complex pharmacophores. Its structural features make it a versatile building block for designing novel therapeutic agents targeting various diseases. For instance, modifications at the 4-methylbenzenesulfonyl group or the piperidine ring can be explored to fine-tune pharmacokinetic profiles or enhance binding affinity to specific biological targets.

One of the most compelling aspects of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with cancer and other chronic diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The sulfonamide moiety in 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide provides a hydrogen bond acceptor capability that can be exploited to enhance interactions with kinase active sites.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, allowing researchers to predict binding affinities and optimize lead structures before experimental validation. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with traditional high-throughput screening methods.

The synthesis of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions, typically starting from commercially available precursors such as 4-methylaniline and piperidine derivatives. The introduction of the sulfonamide group is achieved through sulfonylation reactions, while the carboxamide functionality is formed via amidation techniques. Optimization of reaction conditions is crucial to ensure high yields and purity, which are essential for subsequent pharmacological studies.

In terms of pharmacological evaluation, 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide has been tested in various in vitro assays to assess its biological activity. Preliminary results suggest that it exhibits promising inhibitory effects on certain kinases, making it a potential candidate for further development into an anticancer therapeutic. Additionally, its interaction with other biological targets, such as transcription factors or ion channels, is being explored to uncover additional therapeutic possibilities.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug candidates. Compounds like 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide contribute to this diversity by providing novel scaffolds that can be further modified to improve pharmacological profiles. The combination of sulfonamide and piperidine moieties offers multiple opportunities for derivatization, allowing researchers to tailor properties such as solubility, permeability, and metabolic stability.

As research continues to evolve, new methodologies for studying 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide are being developed. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its three-dimensional structure and understanding its mechanism of action at the molecular level. These structural insights are critical for designing next-generation analogs with improved efficacy and reduced side effects.

The potential applications of 1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide extend beyond oncology. Its unique chemical properties make it a promising candidate for treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. By targeting specific disease-related pathways, this compound could offer new therapeutic strategies where existing treatments are limited or ineffective.

In conclusion,1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide (CAS No. 309279-87-6) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its structural features, combined with its demonstrated biological activity, position it as a valuable compound for further investigation. As research progresses，the full therapeutic potential of this molecule is expected to become increasingly clear，leading to new treatments that improve patient outcomes across multiple disease areas.